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Compound of Interest

Compound Name: N-Benzyl-N-ethyl-m-toluidine

Cat. No.: B090250

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for N-Benzyl-N-
ethyl-m-toluidine (CAS No. 119-94-8), a tertiary aromatic amine utilized in various chemical
syntheses, including as an intermediate for dyes.[1] Given its toxicological profile, a thorough
understanding of its properties and associated hazards is imperative for safe handling in a
laboratory and industrial setting.

Chemical and Physical Properties

N-Benzyl-N-ethyl-m-toluidine is typically a yellow to light brown liquid.[2][3] It is characterized
by its insolubility in water and solubility in organic solvents.[1][2] The following table
summarizes its key physical and chemical properties.
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Property Value Source(s)
Molecular Formula CisH1oN [2][4]
Molecular Weight 225.33 g/mol [2][4]
Appearance Yellow to light brown liquid [2]

Boiling Point 161-162 °C [51[6]
Density 0.770 g/mL at 25 °C [5][6]

Flash Point 77.2°C [61[7]

Refractive Index

n20/D 1.5870

[5]

Toxicological Information and Hazard Identification

N-Benzyl-N-ethyl-m-toluidine is classified as toxic if swallowed, in contact with skin, or if

inhaled.[4][6][8] The primary routes of exposure for personnel are through skin contact and

inhalation.[6]

GHS Hazard Classification:[4][8]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Due to its toxicity, stringent safety protocols must be implemented to minimize exposure.

Experimental Protocols: Safe Handling and
Emergency Procedures

While specific experimental protocols for this compound are not detailed in the provided safety

sheets, the following best practices are derived from its known hazards.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving N-Benzyl-N-ethyl-m-
toluidine to determine the appropriate level of PPE. The following diagram outlines a general

workflow for PPE selection.
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Start: Procedure involving
N-Benzyl-N-ethyl-m-toluidine

l

Risk Assessment:
Evaluate potential for splash, aerosolization, or vapor release.

Minimum PPE:
- Nitrile gloves
- Safety glasses with side shields
- Lab coat

Potential for Splash?

Add Chemical Splash Goggles
and/or Face Shield

Potential for Aerosolization or
High Vapor Concentration?

Work in a certified chemical fume hood.
Consider respirator use based on exposure assessment.

End: Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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First-Aid Measures

Immediate and appropriate first-aid is critical in the event of exposure. The following flowchart
details the recommended emergency response.

Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-Aid Response to N-Benzyl-N-ethyl-m-toluidine Exposure.

Spill and Disposal Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[8] Absorb the spill
with an inert material such as sand or vermiculite and place it in a suitable, closed container for
disposal.[8][9] Do not allow the chemical to enter drains.[8] Waste disposal must be conducted
in accordance with local, state, and federal regulations.[6][9]

Storage and Stability

N-Benzyl-N-ethyl-m-toluidine should be stored in a cool, dry, and well-ventilated area away
from incompatible substances such as strong oxidizing agents.[2][9] Containers should be kept
tightly closed.[2][9] The material is sensitive to air and light and may darken upon storage.[1]

Fire and Explosion Hazard Data

This compound is a combustible liquid.[6][10] In case of a fire, use dry chemical, carbon
dioxide, water spray, or alcohol-resistant foam as extinguishing media.[6][8] Fire may produce
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irritating, corrosive, and/or toxic gases, including nitrogen oxides and carbon monoxide.[10][11]
Vapors may form explosive mixtures with air upon intense heating.[11]

The following decision tree outlines the appropriate response in a fire situation.

Fire Involving
N-Benzyl-N-ethyl-m-toluidine

Small Fire Large Fire

Use appropriate extinguishing media:
- Dry chemical Evacuate area.
-CO2 Fight fire from a safe distance
- Water spray and a protected location.
- Alcohol-resistant foam

Wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Click to download full resolution via product page
Caption: Fire Response Decision Tree.

In conclusion, while N-Benzyl-N-ethyl-m-toluidine is a valuable chemical intermediate, its
handling requires strict adherence to safety protocols due to its significant toxicity. Researchers
and laboratory personnel must be fully aware of the hazards and take all necessary
precautions to prevent exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b090250?utm_src=pdf-custom-synthesis
https://www.pschemicals.com/index.php?p=product&CAS_nr=119-94-8&id=123497
https://www.nbinno.com/article/dye-intermediates/properties-and-synthesis-of-n-benzyl-n-ethyl-m-toluidine-gr
http://www.labnovo.com/cas/119948
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-N-ethyl-m-toluidine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-N-ethyl-m-toluidine
https://m.made-in-china.com/product/N-Ethyl-N-Benzyl-M-Toluidine-CAS-119-94-8-723861912.html
https://m.made-in-china.com/product/N-Ethyl-N-Benzyl-M-Toluidine-CAS-119-94-8-723861912.html
https://www.aarti-industries.com/Upload/PDF/gps-n-ethyl-n-benzyl-meta-toluidine-cl-4-public.pdf
https://www.chemicalbull.com/products/n-ethyl-n-benzyl-m-toludine
https://www.xixisys.com/substances/119-94-8
https://www.xixisys.com/substances/119-94-8
https://www.fishersci.com/store/msds?partNumber=AAA1988218&productDescription=N-BENZYL-N-ETHLANILINE+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/CASEN_92-59-1.htm
https://www.merckmillipore.com/Web-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-820040&DocumentType=MSD&DocumentId=820040_SDS_MY_EN.PDF&DocumentUID=17782383&Language=EN&Country=MY&Origin=PDP
https://www.benchchem.com/product/b090250#n-benzyl-n-ethyl-m-toluidine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b090250#n-benzyl-n-ethyl-m-toluidine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b090250#n-benzyl-n-ethyl-m-toluidine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b090250#n-benzyl-n-ethyl-m-toluidine-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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